Cas no 2408962-73-0 (tert-butyl N-{5-chloro-2-[2-(2-hydroxyethyl)piperidine-1-carbonyl]phenyl}carbamate)

• Product Name: tert-butyl N-{5-chloro-2-[2-(2-hydroxyethyl)piperidine-1-carbonyl]phenyl}carbamate
• CAS No: 2408962-73-0
• MF: C₁₉H₂₇ClN₂O₄
• MW: 382.881684541702
• CID: 5819773
• PubChem ID: 165703038
• Update Time: 2025-06-15

tert-butyl N-{5-chloro-2-[2-(2-hydroxyethyl)piperidine-1-carbonyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2408962-73-0
• EN300-7548600
• tert-butyl N-{5-chloro-2-[2-(2-hydroxyethyl)piperidine-1-carbonyl]phenyl}carbamate

• Inchi： 1S/C19H27ClN2O4/c1-19(2,3)26-18(25)21-16-12-13(20)7-8-15(16)17(24)22-10-5-4-6-14(22)9-11-23/h7-8,12,14,23H,4-6,9-11H2,1-3H3,(H,21,25)
• InChI Key： ZVJMOESTJHHJGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(N1CCCCC1CCO)=O

Computed Properties

• Exact Mass: 382.1659350g/mol
• Monoisotopic Mass: 382.1659350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.9Ų

Additional information on tert-butyl N-{5-chloro-2-[2-(2-hydroxyethyl)piperidine-1-carbonyl]phenyl}carbamate

Comprehensive Overview of tert-butyl N-{5-chloro-2-[2-(2-hydroxyethyl)piperidine-1-carbonyl]phenyl}carbamate (CAS No. 2408962-73-0)

In the realm of pharmaceutical and organic chemistry, tert-butyl N-{5-chloro-2-[2-(2-hydroxyethyl)piperidine-1-carbonyl]phenyl}carbamate (CAS No. 2408962-73-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research circles, belongs to the class of carbamate derivatives, which are widely studied for their bioactive potential. The presence of a piperidine ring and a hydroxyethyl moiety in its structure makes it a versatile intermediate in drug discovery and development.

The molecular formula of this compound reflects its complexity, featuring a tert-butyl group attached to a carbamate functionality, which is further linked to a chlorinated phenyl ring. This chlorophenyl group is coupled with a piperidine-1-carbonyl unit, enhancing its reactivity and interaction with biological targets. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory agents.

One of the key reasons for the growing interest in CAS No. 2408962-73-0 is its relevance to current trends in small molecule drug development. With the rise of personalized medicine and targeted therapies, compounds like this are being explored for their ability to modulate specific pathways. For instance, the hydroxyethyl group could play a role in improving solubility, a critical factor in drug bioavailability. Moreover, the piperidine scaffold is a common feature in many FDA-approved drugs, further underscoring its importance.

From a synthetic chemistry perspective, the preparation of tert-butyl N-{5-chloro-2-[2-(2-hydroxyethyl)piperidine-1-carbonyl]phenyl}carbamate involves multi-step organic reactions, including amide coupling and carbamate formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound’s CAS registry number (2408962-73-0) serves as a unique identifier, facilitating its tracking in chemical databases and regulatory filings.

In recent years, the demand for high-purity intermediates like this has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Researchers are also investigating its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. The ability of this compound to serve as a linker or warhead in such applications highlights its versatility.

Another area of interest is the compound’s role in green chemistry initiatives. With increasing emphasis on sustainable synthesis, scientists are exploring eco-friendly routes to produce such intermediates. The hydroxyethyl group, for example, could be leveraged to design biodegradable derivatives, aligning with global efforts to reduce environmental impact.

For those searching for tert-butyl N-{5-chloro-2-[2-(2-hydroxyethyl)piperidine-1-carbonyl]phenyl}carbamate suppliers, it’s essential to verify the compound’s purity and analytical data, typically provided via HPLC, NMR, and mass spectrometry. Reputable suppliers often offer custom synthesis services to meet specific research needs. Additionally, the compound’s CAS number (2408962-73-0) is a valuable keyword for database searches, ensuring accurate retrieval of relevant literature and patents.

In conclusion, tert-butyl N-{5-chloro-2-[2-(2-hydroxyethyl)piperidine-1-carbonyl]phenyl}carbamate represents a fascinating subject of study in modern chemistry. Its structural features and potential applications make it a valuable asset in drug discovery, material science, and beyond. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.